Cas no 16681-70-2 (1H-1,2,3-Triazole-4-carboxylic acid)

• Product Name: 1H-1,2,3-Triazole-4-carboxylic acid
• CAS No: 16681-70-2
• MF: C₃H₃N₃O₂
• MW: 113.074819803238
• MDL: MFCD00039676
• CID: 50502
• PubChem ID: 140120
• Update Time: 2025-04-18

1H-1,2,3-Triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid
• 1,2,3-TRIAZOLE-4-CARBOXYLIC ACID
• 1H-[1,2,3]Triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-5-carboxylic acid
• 3H-[1,2,3]Triazole-4-carboxylic acid
• 5-Carboxy-1,2,3-triazole
• 2H-triazole-4-carboxylic acid
• 1,2,3-TRIAZOLE-5-CARBOXYLIC ACID
• 2H-1,2,3-triazole-4-carboxylic acid()
• 2H-1,2,3-triazole-4-carboxylic acid
• 4-Carboxy-1,2,3-triazole
• 3H-1,2,3-triazole-4-carboxylic acid
• GTODOEDLCNTSLG-UHFFFAOYSA-N
• NSC77700
• Triazole, TRZ10
• PubChem13727
• triazole-5-carboxylic acid
• 1,2,3-triazole-4-carbo
• 16681-70-2
• 1H-1,2,3-Triazole-5-carboxylic acid #
• 1H-[1 pound not2 pound not3]Triazole-4-carboxylic acid
• 4343-72-0
• MFCD00196046
• FT-0645905
• A810775
• BDBM23258
• triazole carboxylic acid
• AKOS000525776
• CS-W009031
• BS-3740
• 573714-78-0
• BB 0252158
• J-504636
• O10789
• 1H-1,2,3-Triazole-5-carboxylic acid, AldrichCPR
• NSC 77700
• NSC-77700
• AB01780
• Z1814381620
• AKOS015957579
• SCHEMBL52479
• MFCD18447688
• F2196-0070
• EN300-31998
• 1H-1,2,3-Triazole-4-carboxylic acid, AldrichCPR
• SY023455
• 1,2,3-triazole-4-carboxylic
• KUC106910N
• AKOS008965817
• DTXSID80168192
• KSC-20-056
• F8888-1078
• DB-025527
• DB-347069

• MDL： MFCD00039676
• Inchi： 1S/C3H3N3O2/c7-3(8)2-1-4-6-5-2/h1H,(H,7,8)(H,4,5,6)
• InChI Key： GTODOEDLCNTSLG-UHFFFAOYSA-N
• SMILES： OC(C1C=NNN=1)=O

Computed Properties

• Exact Mass: 113.02300
• Monoisotopic Mass: 113.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.5
• Topological Polar Surface Area: 78.9

Experimental Properties

• Density: 1.694
• Boiling Point: 446.2°C at 760 mmHg
• Flash Point: 223.7 °C
• Refractive Index: 1.631
• PSA: 78.87000
• LogP: -0.49710

1H-1,2,3-Triazole-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles